Cas no 7251-92-5 (6-chloro-n-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine)

6-chloro-n-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine structure
7251-92-5 structure
Product Name:6-chloro-n-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine
CAS No:7251-92-5
MF:C6H6ClN5
MW:183.598338603973
CID:977278
PubChem ID:222234
Update Time:2025-04-19

6-chloro-n-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-n-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine
    • (6-Chlor-1(2)H-pyrazolo[3,4-d]pyrimidin-4-yl)-methyl-amin
    • (6-chloro-1(2)H-pyrazolo[3,4-d]pyrimidin-4-yl)-methyl-amine
    • 2-chloro-6-(methylamino)purine
    • AC1L5BI5
    • AC1Q3PWT
    • AR-1H1502
    • NSC7844
    • AKOS017532264
    • 7251-92-5
    • DTXSID40278509
    • SCHEMBL130504
    • NSC-7844
    • Inchi: 1S/C6H6ClN5/c1-8-4-3-2-9-12-5(3)11-6(7)10-4/h2H,1H3,(H2,8,9,10,11,12)
    • InChI Key: LZIYWBWHOKLDQJ-UHFFFAOYSA-N
    • SMILES: ClC1=NC(=C2C=NNC2=N1)NC

Computed Properties

  • Exact Mass: 183.03138
  • Monoisotopic Mass: 183.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • Density: 1.625
  • Boiling Point: 369.8°C at 760 mmHg
  • Flash Point: 177.4°C
  • Refractive Index: 1.778
  • PSA: 69.62
  • LogP: 1.12100
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